Cas no 1147979-33-6 (5-(1-methylhydrazin-1-yl)-1,2,3-thiadiazole)

5-(1-Methylhydrazin-1-yl)-1,2,3-thiadiazole is a heterocyclic compound featuring a thiadiazole core substituted with a methylhydrazinyl group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of agrochemicals and pharmaceuticals. The thiadiazole moiety contributes to its stability and electronic properties, while the methylhydrazine substituent enhances its versatility in nucleophilic and condensation reactions. Its well-defined molecular architecture allows for precise modifications, facilitating applications in medicinal chemistry and material science. The compound's synthetic utility is further underscored by its potential as a building block for biologically active molecules, including inhibitors and ligands. Proper handling and storage are recommended due to its reactive functional groups.

5-(1-methylhydrazin-1-yl)-1,2,3-thiadiazole structure

1147979-33-6 structure

Product Name:5-(1-methylhydrazin-1-yl)-1,2,3-thiadiazole

CAS No:1147979-33-6

MF:C₃H₆N₄S

MW:130.171537876129

MDL:MFCD12025829

CID:4572687

Update Time:2025-10-12

5-(1-methylhydrazin-1-yl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

- 5-(1-Methylhydrazino)-1,2,3-thiadiazole
- 5-(1-methylhydrazin-1-yl)-1,2,3-thiadiazole
- MDL： MFCD12025829
- Inchi： 1S/C3H6N4S/c1-7(4)3-2-5-6-8-3/h2H,4H2,1H3
- InChI Key： TVIYLQKEQPUWBT-UHFFFAOYSA-N
- SMILES： S1C(N(C)N)=CN=N1

5-(1-methylhydrazin-1-yl)-1,2,3-thiadiazole Security Information

Storage Condition：Sealed in dry,2-8°C

5-(1-methylhydrazin-1-yl)-1,2,3-thiadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB268849-500 mg	5-(1-Methylhydrazino)-1,2,3-thiadiazole, 95%; .	1147979-33-6	95%	500 mg	€579.60	2023-07-20
abcr	AB268849-1 g	5-(1-Methylhydrazino)-1,2,3-thiadiazole, 95%; .	1147979-33-6	95%	1 g	€1,115.20	2023-07-20
Chemenu	CM486466-1g	5-(1-Methylhydrazinyl)-1,2,3-thiadiazole	1147979-33-6	95%	1g	$919	2023-11-24
abcr	AB268849-500mg	5-(1-Methylhydrazino)-1,2,3-thiadiazole, 95%; .	1147979-33-6	95%	500mg	€579.60	2025-04-22
abcr	AB268849-1g	5-(1-Methylhydrazino)-1,2,3-thiadiazole, 95%; .	1147979-33-6	95%	1g	€1115.20	2025-04-22
A2B Chem LLC	AI83621-1mg	5-(1-Methylhydrazinyl)-1,2,3-thiadiazole	1147979-33-6	>95%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI83621-5mg	5-(1-Methylhydrazinyl)-1,2,3-thiadiazole	1147979-33-6	>95%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI83621-10mg	5-(1-Methylhydrazinyl)-1,2,3-thiadiazole	1147979-33-6	>95%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI83621-500mg	5-(1-Methylhydrazinyl)-1,2,3-thiadiazole	1147979-33-6	>95%	500mg	$631.00	2024-04-20
A2B Chem LLC	AI83621-1g	5-(1-Methylhydrazinyl)-1,2,3-thiadiazole	1147979-33-6	>95%	1g	$1116.00	2024-04-20

5-(1-methylhydrazin-1-yl)-1,2,3-thiadiazole Related Literature

1. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
3. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
4. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
5. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991

Additional information on 5-(1-methylhydrazin-1-yl)-1,2,3-thiadiazole

Comprehensive Overview of 5-(1-methylhydrazin-1-yl)-1,2,3-thiadiazole (CAS No. 1147979-33-6)

5-(1-methylhydrazin-1-yl)-1,2,3-thiadiazole (CAS 1147979-33-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique thiadiazole core modified with a methylhydrazine substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its structural motif is particularly valuable in drug discovery, where nitrogen-containing heterocycles are pivotal for designing kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential in cancer therapeutics and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

The growing demand for small-molecule modulators in life sciences has propelled interest in CAS 1147979-33-6. Recent studies highlight its role in modulating enzymatic pathways, especially those involving signal transduction. For instance, its thiadiazole scaffold mimics natural substrates, enabling targeted interactions with proteins. This property is critical for addressing drug-resistant infections—a hot topic in post-pandemic research. Additionally, its methylhydrazine moiety offers metabolic stability, a key consideration in ADME optimization (Absorption, Distribution, Metabolism, Excretion), frequently searched by medicinal chemists.

From an industrial perspective, 5-(1-methylhydrazin-1-yl)-1,2,3-thiadiazole is synthesized via efficient cyclization reactions, often employing green chemistry principles to minimize environmental impact. This aligns with the global push for sustainable synthesis, a trending query in academic and industrial forums. The compound’s logP and polar surface area values suggest favorable bioavailability, making it a candidate for oral drug formulations. Such data points are crucial for researchers optimizing lead compounds—a frequently searched term in AI-driven drug design platforms.

In agrochemical applications, derivatives of CAS 1147979-33-6 exhibit herbicidal and fungicidal activities. Its mechanism often involves disrupting cell wall biosynthesis in pathogens, a strategy gaining traction amid rising concerns over food security and climate-resilient crops. These keywords dominate searches in agricultural biotechnology, reflecting the compound’s relevance. Regulatory evaluations confirm its low ecotoxicity, addressing another user concern: environmental safety of synthetic chemicals.

Analytical characterization of 5-(1-methylhydrazin-1-yl)-1,2,3-thiadiazole relies on advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, ensuring purity for high-stakes applications. These methods are frequently discussed in QA/QC workflows, a niche yet critical search area. Furthermore, computational studies (molecular docking and QSAR modeling) predict its interactions with biological targets, streamlining R&D—a synergy between wet-lab and in silico approaches highly sought after in modern pharmacology.

To conclude, CAS 1147979-33-6 exemplifies innovation at the intersection of chemistry and biology. Its dual utility in human health and agriculture, coupled with sustainable synthesis protocols, positions it as a compound of enduring interest. As searches for next-gen heterocycles and bioactive scaffolds surge, this molecule’s profile will likely expand, driven by interdisciplinary collaboration and technological advancements.